![molecular formula C11H15N3 B2395145 7-(6-Methylpyrimidin-4-yl)-7-azabicyclo[2.2.1]heptane CAS No. 2197892-06-9](/img/structure/B2395145.png)
7-(6-Methylpyrimidin-4-yl)-7-azabicyclo[2.2.1]heptane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “7-(6-Methylpyrimidin-4-yl)-7-azabicyclo[2.2.1]heptane” is a bicyclic compound with a pyrimidine ring attached. Pyrimidine is an aromatic heterocyclic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring . The bicyclic heptane structure is a common motif in many natural products .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a bicyclic heptane ring fused to a pyrimidine ring. The presence of nitrogen in the ring would have a significant effect on the electronic properties of the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the pyrimidine ring and the bicyclic structure. The nitrogen atoms in the pyrimidine could potentially act as nucleophiles in reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure. The bicyclic structure could impart rigidity to the molecule, and the pyrimidine ring could contribute to its polarity .Scientific Research Applications
- Bicyclo[2.2.1]heptenes, including our compound of interest, are readily accessible via transition metal-catalyzed cycloisomerization of 1,6-enynes. They serve as versatile building blocks in organic synthesis . The release of cyclopropyl ring strain (27.5 kcal/mol) and the presence of a double bond within the skeleton make them amenable to diverse transformations.
- Bicyclo[2.2.1]heptenes exhibit interesting thermal reactions. Examples include Claisen rearrangements, rearrangement of vinylcyclopropanes to cyclopentenes, 1,5-hydrogen shifts, and Cope rearrangements .
- The compound can undergo nucleophilic addition reactions, leading to the formation of novel derivatives. These reactions depend on the position, number, and identity of substituents, as well as the nature of the tether group .
- Rhodium-catalyzed reactions involving bicyclo[2.2.1]heptenes offer exciting synthetic possibilities. These reactions can proceed with or without opening of the cyclopropyl ring, leading to diverse products .
- By leveraging the chemistry of bicyclo[2.2.1]heptenes, researchers can access various heterocyclic compounds. Examples include 2,4-pentadienals, 3-methylene-4-vinylcyclohex-1-enes, hexahydroisoquinolines, and heterotricyclo[3.3.1.02,8]nonanes .
- Nature provides several 7-oxanorbornanes (7-oxabicyclo[2.2.1]heptanes), some of which exhibit intriguing biological properties. Researchers may explore the potential of our compound in drug discovery or other bioactive applications .
Organic Synthesis Building Block
Thermal Reactions
Nucleophilic Addition
Rhodium-Catalyzed Reactions
Heterocyclic Compound Synthesis
Biological Activity Exploration
Safety and Hazards
properties
IUPAC Name |
7-(6-methylpyrimidin-4-yl)-7-azabicyclo[2.2.1]heptane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3/c1-8-6-11(13-7-12-8)14-9-2-3-10(14)5-4-9/h6-7,9-10H,2-5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODNUSFDKXUFYPS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)N2C3CCC2CC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(6-Methylpyrimidin-4-yl)-7-azabicyclo[2.2.1]heptane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.